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Compound of Interest
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Cat. No.: B15542187

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational instructions, and disposal

guidelines for the handling of Tiger17, a cyclic peptide with potent wound-healing properties.

Adherence to these procedures is essential to ensure laboratory safety and maintain the

integrity of your research. Tiger17 is a synthetic peptide, and while it demonstrates low

cytotoxicity in experimental models, it should be handled with care as a potentially hazardous

substance.[1]

Immediate Safety and Handling Protocols
Before beginning any work with Tiger17, a thorough review of this guide and your institution's

safety protocols is mandatory. In the absence of a specific Safety Data Sheet (SDS) for

Tiger17, it should be treated as a hazardous chemical.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and prevent

contamination. The following PPE is required when handling Tiger17 in both solid and solution

forms.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors.

Face Shield

Recommended when there is

a high risk of splashing,

particularly during the initial

reconstitution of the lyophilized

powder.

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the standard.

Consider double-gloving for

added protection when

handling concentrated

solutions. Change gloves

immediately if they become

contaminated.

Respiratory Protection
Fume Hood or Biosafety

Cabinet

Mandatory when handling the

lyophilized powder to prevent

inhalation of fine particles that

can easily become airborne.

Engineering Controls
Ventilation: All handling of lyophilized Tiger17 powder and preparation of stock solutions

should be conducted in a certified chemical fume hood or a Class II biosafety cabinet to

prevent inhalation of airborne particles.

Designated Area: Confine all work with Tiger17 to a specific, clearly marked area of the

laboratory to prevent cross-contamination.
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Operational Plan: From Receipt to Experimentation
Receiving and Storage

Storage of Lyophilized Powder: Upon receipt, immediately store the lyophilized Tiger17 solid

at -20°C for long-term stability, which can be up to several years.[1] The container should be

tightly sealed to prevent moisture absorption.

Acclimatization: Before opening, allow the vial of lyophilized Tiger17 to warm to room

temperature in a desiccator. This prevents condensation from forming on the peptide, which

can compromise its stability.

Solution Preparation and Storage
Reconstitution: Tiger17 is soluble in water.[2] For experimental use, a stock solution can be

prepared by dissolving the solid in sterile water. Due to its cyclic nature and the presence of

cysteine residues, care should be taken to avoid oxidation. Using oxygen-free solvents is

recommended for peptides containing cysteine.

Solution Stability: Aqueous solutions of Tiger17 are not recommended to be stored for more

than one day.[1] For optimal results, prepare solutions fresh before each experiment. If short-

term storage is necessary, it is best to prepare single-use aliquots to avoid repeated freeze-

thaw cycles and store them at -20°C or -80°C.

Disposal Plan
The disposal of Tiger17 and any contaminated materials must comply with local, state, and

federal regulations. Treat all Tiger17 waste as hazardous chemical waste.

Liquid Waste:

Inactivation: Collect all aqueous solutions containing Tiger17. While specific inactivation

protocols for Tiger17 are not available, a general approach for peptide waste is to use a

10% bleach solution for a minimum of 30 minutes.

Neutralization: If a chemical inactivation method is used, neutralize the solution to a pH

between 6.0 and 8.0.
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Disposal: Dispose of the treated liquid waste according to your institution's hazardous

chemical waste procedures. Do not pour down the drain unless explicitly permitted by your

Environmental Health & Safety (EHS) department.

Solid Waste:

Segregation: All materials that have come into contact with Tiger17, including pipette tips,

gloves, vials, and lab paper, must be collected in a designated and clearly labeled

hazardous waste container.

Disposal: The sealed container should be stored in a designated hazardous waste

accumulation area for pickup and disposal by a certified hazardous waste management

service.

Experimental Protocols
Cell Proliferation (MTT) Assay
This protocol is used to determine the effect of Tiger17 on the proliferation of keratinocytes and

fibroblasts.

Cell Seeding: Culture HaCaT keratinocytes or human skin fibroblasts (HSFs) in a 96-well

plate at a density of 2x10^4 cells/mL.

Treatment: Incubate the cells with varying concentrations of Tiger17 (e.g., 2.5, 5, 10, 20

µg/mL) or sterile water (as a control) for 24 hours.

MTT Incubation: After the 24-hour treatment period, add 5 mg/mL of MTT solution to each

well and incubate for 4 hours.

Absorbance Measurement: Following incubation, determine the absorbance to quantify cell

proliferation.

In Vitro Wound Healing (Scratch) Assay
This assay is performed to assess the effect of Tiger17 on cell migration.

Cell Culture: Grow a confluent monolayer of keratinocytes.
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Wound Creation: Create a scratch of approximately 1 mm in width using a 200 µL pipette tip.

Washing: Wash the cells twice with PBS to remove any detached cells.

Treatment: Add DMEM containing 20 µg/mL of Tiger17 to the cells. To inhibit cell

proliferation, mitomycin C (5 µg/mL) can be added.

Imaging: Capture images of the wound area at different time points (e.g., 0, 24, and 36

hours) using a microscope to monitor cell migration and wound closure.

Quantitative Data
The following tables summarize the quantitative effects of Tiger17 on cell proliferation and

signaling pathway activation as reported in the literature.

Table 1: Effect of Tiger17 on Cell Proliferation

Cell Type
Tiger17 Concentration
(µg/mL)

Proliferation Increase (%)

HaCaT Keratinocytes 2.5 20

5 60

10 110

20 200

Human Skin Fibroblasts

(HSFs)
2.5 15

5 40

10 60

20 95

Data from a 24-hour incubation period.

Table 2: Effect of Tiger17 on Signaling Pathway Phosphorylation
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Signaling Protein
Tiger17 Concentration
(µg/mL)

Fold Increase in
Phosphorylation

Smad2 2.5 2.57

5 7.14

10 12.29

20 13.14

Smad3 2.5 0.4

5 0.91

10 1.07

20 1.63

Erk 2.5 ~0.3

5 ~0.63

10 ~1.67

20 ~1.89

Smad phosphorylation was measured after 18 hours of treatment, and Erk phosphorylation

was measured after 1 hour of treatment.

Visualizations
Experimental Workflow: In Vitro Wound Healing Assay
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Caption: Workflow for an in vitro wound healing (scratch) assay with Tiger17.
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Signaling Pathway: Tiger17 Mechanism of Action in
Wound Healing

Cellular Effects

Signaling Pathways

Outcome

Tiger17

Macrophage Recruitment Keratinocyte & Fibroblast
Proliferation & Migration

TGF-β1 & IL-6 Secretion MAPK Pathway Activation
(JNK, Erk, p38)

Accelerated Wound Healing

Smad2/3 Phosphorylation

Click to download full resolution via product page

Caption: Simplified signaling pathway of Tiger17 in promoting wound healing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15542187/docs#essential-safety-and-operational-
guide-for-handling-tiger17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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